N-(tert-butyl)-3-chloro-4-ethoxybenzamide

• IUPAC Name: N-tert-butyl-3-chloro-4-ethoxybenzamide
• InChI: InChI=1S/C13H18ClNO2/c1-5-17-11-7-6-9(8-10(11)14)12(16)15-13(2,3)4/h6-8H,5H2,1-4H3,(H,15,16)
• InChI Key: NSRQLCOTFJIVCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(C)(C)C)Cl
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol

Description

N-(tert-butyl)-3-chloro-4-ethoxybenzamide, also known as BCTC, is a compound that has gained attention in the scientific community due to its potential applications in research. BCTC belongs to the class of compounds known as transient receptor potential (TRP) ion channel antagonists. These channels are involved in a variety of physiological processes, including sensory perception, pain, and temperature regulation. In

Mechanism of Action

N-(tert-butyl)-3-chloro-4-ethoxybenzamide acts as a competitive antagonist of the TRPA1 ion channel, binding to the channel and preventing the influx of calcium ions into the cell. This leads to a decrease in the release of neurotransmitters and a reduction in pain signaling.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain behavior in animal models of inflammatory and neuropathic pain. It has also been shown to reduce cough reflex sensitivity in guinea pigs and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(tert-butyl)-3-chloro-4-ethoxybenzamide in lab experiments is its selectivity for the TRPA1 ion channel, which allows for more specific targeting of pain pathways. However, this compound has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-(tert-butyl)-3-chloro-4-ethoxybenzamide. One area of interest is the development of new pain therapies based on TRPA1 antagonists. Another area of interest is the role of TRPA1 in other physiological processes, such as inflammation and respiratory function. Additionally, there is ongoing research on the synthesis of this compound analogs with improved solubility and potency.

Synthesis Methods

N-(tert-butyl)-3-chloro-4-ethoxybenzamide can be synthesized using a variety of methods, but the most common is the reaction of 3-chloro-4-ethoxybenzoic acid with tert-butylamine in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N-(tert-butyl)-3-chloro-4-ethoxybenzamide has been studied extensively for its potential applications in pain research. It has been shown to selectively block the TRPA1 ion channel, which is involved in the detection of noxious stimuli. This makes this compound a valuable tool for studying the role of TRPA1 in pain perception and for developing new pain therapies.